Ethyl 2-(2-(2-(2-((4-methylpyridin-2-yl)amino)thiazol-4-yl)acetamido)thiazol-4-yl)acetate

• IUPAC Name: ethyl 2-[2-[[2-[2-[(4-methylpyridin-2-yl)amino]-1,3-thiazol-4-yl]acetyl]amino]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C18H19N5O3S2/c1-3-26-16(25)8-13-10-28-18(21-13)23-15(24)7-12-9-27-17(20-12)22-14-6-11(2)4-5-19-14/h4-6,9-10H,3,7-8H2,1-2H3,(H,19,20,22)(H,21,23,24)
• InChI Key: JDROKHWAAVQMBW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)CC2=CSC(=N2)NC3=NC=CC(=C3)C
• Molecular Formula: C18H19N5O3S2
• Molecular Weight: 417.5 g/mol

Description

Ethyl 2-(2-(2-(2-((4-methylpyridin-2-yl)amino)thiazol-4-yl)acetamido)thiazol-4-yl)acetate is a complex organic compound. It contains a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The compound is a derivative of thiazole, which is a parent material for various chemical compounds including sulfur drugs, biocides, fungicides, dyes, and chemical reaction accelerators.

Synthesis Analysis

The synthesis of this compound involves the Hantzsch reaction and partial in situ transesterification during recrystallization from methanol-d4 to the d3-methyl ester. The Hantzsch reaction is a multi-component organic reaction used to synthesize 1,4-dihydropyridines.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a thiazole ring, which is planar. Its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The pyridine ring is significantly twisted out of the plane of the approximately planar picoline thiazole ester moiety.

Physical And Chemical Properties Analysis

Thiazole, the parent compound, is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It has a clear pale yellow color with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Near-Infrared Absorption and Transparency

Ethyl 2-(2-(2-(2-((4-methylpyridin-2-yl)amino)thiazol-4-yl)acetamido)thiazol-4-yl)acetate: has been designed to be both transparent and colorless while efficiently absorbing near-infrared light. . Its unique optical properties make it valuable for applications such as:

Anti-Doping Analysis: Investigating Erythropoietin (EPO)

Understanding the structural aspects of EPO is crucial for both scientific curiosity and anti-doping efforts. . Here’s how this compound contributes:

Future Directions

The future directions for this compound could involve further investigation into its potential biological activities. Thiazoles have been found to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties. Therefore, this compound could potentially be explored for similar activities.